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This guide provides an objective comparison of the skin permeation of aluminum from

sesquichlorohydrate formulations against other alternatives, supported by experimental data. It

details the methodologies for key experiments and presents quantitative data in structured

tables for ease of comparison.

Introduction to Aluminum Sesquichlorohydrate in
Antiperspirants
Aluminum sesquichlorohydrate is an aluminum salt commonly used as an active ingredient

in antiperspirant products.[1][2] Its primary function is to reduce perspiration by forming

temporary, gel-like plugs within the sweat ducts, thereby obstructing the flow of sweat to the

skin's surface.[2] While effective, the potential for systemic absorption of aluminum through the

skin has been a subject of scientific investigation. This guide assesses the available data on

the skin permeation of aluminum from these formulations and compares it with other aluminum

salts and aluminum-free alternatives.
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While all aluminum salts work by obstructing sweat ducts, they differ in their molecular

structure, efficacy, and potential for skin irritation.[1] Aluminum sesquichlorohydrate is often

preferred in formulations for its balance of high efficacy and better skin tolerance compared to

other aluminum salts.[1]
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Active
Ingredient

Molecular
Characteristic
s

Efficacy
Skin Irritation
Potential

Dermal
Absorption
Insights

Aluminum

Sesquichlorohydr

ate (ASCH)

Larger, more

complex

molecular

structure with a

higher aluminum-

to-chloride ratio

compared to

ACH.[1]

Superior sweat

suppression due

to the formation

of more robust

gel plugs in

sweat ducts.[1]

Generally

considered

gentle and

suitable for

sensitive skin

due to its less

acidic nature.[1]

Proven

percutaneous

penetration,

though extremely

low.[3]

Aluminum

Chlorohydrate

(ACH)

A common and

widely used

aluminum salt.[4]

[5][6]

Effective for

average users

but may be less

effective for

individuals with

hyperhidrosis.[1]

Generally well-

tolerated.

Studies show

very low

absorption,

around 0.012%

of the applied

aluminum.[7]

Aluminum

Chloride

Typically used in

higher

concentrations in

prescription

treatments for

hyperhidrosis.[1]

[8][9]

Very effective,

often considered

a more potent

option.[1][10]

Higher potential

for skin irritation

and stinging due

to its acidic

nature.[1][10]

Data on

comparative

permeation is

limited, but its

use is restricted

by skin

tolerability.[10]

Aluminum

Zirconium

Tetrachlorohydre

x Gly

A complex of

aluminum and

zirconium.

Known for high

efficacy.[11]

Generally well-

tolerated.[8]

Forms gel-like

plugs in eccrine

gland ducts.[11]

Aluminum

Lactate

A novel

alternative.

Tended to show

slightly lower

efficacy than

aluminum

chloride in one

study.[10]

Significantly

greater

tolerability than

aluminum

chloride.[10]

Specific

permeation data

is not extensively

available in the

provided results.
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Comparison with Aluminum-Free Antiperspirant
Alternatives
For consumers concerned about aluminum, a variety of aluminum-free alternatives are

available.[12][13] These products work through different mechanisms, primarily focusing on

odor reduction rather than sweat blockage.[13][14]

Alternative Type Mechanism of Action
Efficacy in Sweat
Reduction

Topical Anticholinergics (e.g.,

Glycopyrrolate)

Target cholinergic muscarinic

receptors on sweat glands,

reducing their activity and

sweat production.[8]

Can be effective in reducing

sweat.[8]

Potassium Alum (Potassium

Aluminum Sulfate)

Often marketed as "natural" or

"aluminum-free," though it is a

type of aluminum salt. It is

suggested to have lower

aluminum absorption.[13]

Primarily functions as a

deodorant by inhibiting odor-

causing bacteria.

Botanical Extracts and

Essential Oils

Provide fragrance and may

have some antimicrobial

properties to control odor.[13]

Focus on odor control rather

than sweat reduction.[13]

Absorbent Powders (e.g.,

Baking Soda, Arrowroot)

Absorb moisture on the skin's

surface.

Help to keep the skin feeling

dry but do not block sweat

production.

Quantitative Data on Aluminum Skin Permeation
Numerous studies have consistently shown that the dermal absorption of aluminum from

antiperspirants is extremely low.[3][9][15][16] The skin acts as an effective barrier to aluminum

penetration.[4][5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.earthconscious.co.uk/blogs/the-earth-conscious-way/looking-for-alternatives-to-antiperspirant-aluminium-free-deodorants
https://www.halo.science/research/materials/non-aluminum-perspiration-control
https://www.halo.science/research/materials/non-aluminum-perspiration-control
https://www.specialchem.com/product-concept/aluminum-free-alternatives-to-antiperspirant-technology
https://dermnetnz.org/topics/antiperspirant
https://dermnetnz.org/topics/antiperspirant
https://www.halo.science/research/materials/non-aluminum-perspiration-control
https://www.halo.science/research/materials/non-aluminum-perspiration-control
https://www.halo.science/research/materials/non-aluminum-perspiration-control
https://us.typology.com/library/profile-aluminum-sesquichlorohydrate
https://sweatblock.com/blogs/sweat-guide/are-aluminium-salts-in-antiperspirants-safe
https://www.healthline.com/health/what-to-know-about-aluminum-in-deodorant
https://pmc.ncbi.nlm.nih.gov/articles/PMC5651828/
https://pubmed.ncbi.nlm.nih.gov/22459170/
https://www.dr-jetskeultee.nl/download/common/artikel-aluminium-1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formulation/Condit
ion

Aluminum
Compound

Permeation/Absorp
tion

Key Findings

Antiperspirant

Formulations

(Aerosol, Roll-on,

Stick) on Intact Skin

Aluminum

Chlorohydrate (ACH)

≤0.07% of the applied

aluminum.[4][5]

Insignificant

transdermal

absorption was

observed over a 24-

hour period.[4][5]

Antiperspirant Stick on

Stripped Skin

Aluminum

Chlorohydrate (ACH)

Significantly higher

uptake (11.50 μg/cm²)

compared to intact

skin (1.81 μg/cm²).[4]

[5]

Damaged or stripped

skin shows increased

permeability to

aluminum.[4][5][17]

Representative

Antiperspirant

Formulation (in vivo)

[²⁶Al]-labeled

Aluminum

Chlorohydrate (ACH)

Fraction absorbed

estimated at

0.00052%.[18]

A highly sensitive

microtracer study

confirmed very low

systemic exposure.

[18][19]

Antiperspirant

Application (in vivo)

[²⁶Al]-labeled

Aluminum

Chlorohydrate (ACH)

0.012% of the applied

aluminum was

absorbed.[7]

A single application

does not significantly

contribute to the

body's aluminum

burden.[7]

Experimental Protocols
In Vitro Skin Permeation Study using Franz Diffusion
Cells
This protocol describes a standard method for assessing the dermal absorption of aluminum

from topical formulations.[4][5][20][21]

1. Franz Diffusion Cell Setup:

The Franz diffusion cell consists of a donor chamber and a receptor chamber, between

which a section of human or animal skin is mounted.[20][21]
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The receptor chamber is filled with a receptor solution (e.g., phosphate-buffered saline) that

is maintained at a physiological temperature (typically 32°C) to mimic in vivo conditions.[5]

[20]

The receptor solution is continuously stirred to ensure a uniform concentration of the

permeate.[5]

2. Skin Membrane Preparation:

Full-thickness human skin, often obtained from cosmetic surgery, is cleared of subcutaneous

fat.[5]

The integrity of the skin barrier can be assessed by measuring the transepidermal water loss

(TEWL).[5]

For studies on damaged skin, the stratum corneum can be removed by tape stripping.[5]

3. Application of Formulation:

A precise amount of the antiperspirant formulation is applied evenly to the epidermal surface

of the skin in the donor chamber.[5][20]

4. Sampling and Analysis:

At predetermined time intervals, aliquots of the receptor solution are collected for analysis.

[20]

The volume of the collected sample is replaced with fresh receptor solution to maintain sink

conditions.[20]

At the end of the experiment, the skin surface is washed, and the epidermis and dermis can

be separated and analyzed to determine the amount of aluminum retained in the skin layers.

[5]

5. Analytical Quantification of Aluminum:

Due to the low levels of permeation, highly sensitive analytical techniques are required.
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Zeeman Electrothermal Atomic Absorption Spectrophotometry (ZEAAS): A common method

for quantifying trace amounts of aluminum in biological samples.[4][5][22][23]

Accelerator Mass Spectrometry (AMS): Used with a stable isotope tracer like ²⁶Al to

distinguish the applied aluminum from background levels, offering extremely high sensitivity.

[6][18]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Another sensitive technique for

elemental analysis.[6]
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Caption: Experimental workflow for an in vitro skin permeation study.
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Caption: Conceptual diagram of potential skin permeation pathways for aluminum.

Conclusion
The available scientific evidence from both in vitro and in vivo studies indicates that the skin is

a robust barrier to the penetration of aluminum from antiperspirant formulations, including those

containing aluminum sesquichlorohydrate. Dermal absorption is consistently found to be

exceptionally low, typically less than 0.1% of the applied dose on intact skin.[4][5][7][18]
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However, the integrity of the skin barrier is a critical factor, with studies showing significantly

higher aluminum uptake through damaged or stripped skin.[4][5] For formulation scientists and

researchers, this underscores the importance of considering skin condition in safety and

efficacy assessments. While aluminum sesquichlorohydrate offers a favorable balance of

efficacy and skin compatibility, ongoing research into alternative antiperspirant technologies

continues to be an area of interest.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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